Cas no 62715-99-5 (Pyridine, 4-methyl-, sulfate)
Pyridine, 4-methyl-, sulfate structure
Product Name:Pyridine, 4-methyl-, sulfate
CAS No:62715-99-5
MF:C6H9NO4S
MW:191.204960584641
CID:434371
PubChem ID:71383556
Update Time:2025-04-19
Pyridine, 4-methyl-, sulfate Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4-methyl-, sulfate
- 4-methylpyridine,sulfuric acid
- 62715-99-5
- DTXSID10805866
- Sulfuric acid--4-methylpyridine (1/1)
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- Inchi: 1S/C6H7N.H2O4S/c1-6-2-4-7-5-3-6;1-5(2,3)4/h2-5H,1H3;(H2,1,2,3,4)
- InChI Key: BRZAPENBFARFNI-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 191.02527
- Monoisotopic Mass: 191.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 87.49
Pyridine, 4-methyl-, sulfate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
62715-99-5 (Pyridine, 4-methyl-, sulfate) Related Products
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